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Compound of Interest

Compound Name: (+)-alpha-Longipinene

Cat. No.: B1194234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

biotransformation of the sesquiterpene (+)-alpha-longipinene using the microbial catalyst

Aspergillus niger. This process offers a regioselective method to produce novel oxygenated

terpenoids with potential applications in the pharmaceutical and fragrance industries.

Introduction
Biotransformation utilizes biological systems, such as microorganisms and enzymes, to

perform chemical modifications on organic compounds. This approach is particularly valuable

for generating complex, chiral molecules that are challenging to synthesize through traditional

chemical methods. The fungus Aspergillus niger is a versatile and widely used biocatalyst

known for its ability to hydroxylate a variety of substrates, including terpenes.

The regioselective oxidation of (+)-alpha-longipinene by Aspergillus niger (NBRC 4414) has

been shown to yield novel, value-added terpenoids.[1] This process introduces hydroxyl and

carbonyl functionalities at specific positions on the (+)-alpha-longipinene scaffold, leading to

the formation of dihydroxy and hydroxy-keto derivatives. These modifications can significantly

alter the biological activity and physicochemical properties of the parent compound, opening

avenues for the development of new therapeutic agents and fragrance compounds.

Products of Biotransformation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1194234?utm_src=pdf-interest
https://www.benchchem.com/product/b1194234?utm_src=pdf-body
https://www.benchchem.com/product/b1194234?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20431243/
https://www.benchchem.com/product/b1194234?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The biotransformation of (+)-alpha-longipinene (1) by Aspergillus niger results in the formation

of three primary oxidized products.[1]

Table 1: Products of (+)-alpha-Longipinene Biotransformation by Aspergillus niger

Product ID Compound Name
Chemical Structure (if
available)

2
(+)-(5S)-5,12-dihydroxy-alpha-

longipinene

Structure not available in

search results

3
(-)-(5R)-5,12-dihydroxy-alpha-

longipinene

Structure not available in

search results

4
(+)-12-hydroxy-alpha-

longipinen-5-one

Structure not available in

search results

Note: The quantitative yields for these products were not available in the public abstracts of the

cited literature. The following protocols are based on general procedures for terpene

biotransformation by Aspergillus niger and may require optimization for maximal yield of the

desired products.

Experimental Workflow
The overall experimental workflow for the biotransformation of (+)-alpha-longipinene is

depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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